molecular formula C5H7ClN2O B8426401 2-Chloro-N-Cyanomethylpropionamide

2-Chloro-N-Cyanomethylpropionamide

Cat. No. B8426401
M. Wt: 146.57 g/mol
InChI Key: UCTVRASPSKGXDD-UHFFFAOYSA-N
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Description

2-Chloro-N-Cyanomethylpropionamide is a useful research compound. Its molecular formula is C5H7ClN2O and its molecular weight is 146.57 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C5H7ClN2O

Molecular Weight

146.57 g/mol

IUPAC Name

2-chloro-N-(cyanomethyl)propanamide

InChI

InChI=1S/C5H7ClN2O/c1-4(6)5(9)8-3-2-7/h4H,3H2,1H3,(H,8,9)

InChI Key

UCTVRASPSKGXDD-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)NCC#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In this preparation 42 g of 2-chloropropionyl chloride and 27.8 g aminoacetonitrile hydrochloride were admixed with 100 ml of trichloroethylene and stirred at reflux for 5 hours. The reaction mixture was then filtered and the filtrate was distilled to remove the solvent affording 42.6 g of an oily 2-chloro-N-cyanomethylpropionamide product.
Quantity
42 g
Type
reactant
Reaction Step One
Quantity
27.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two

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